molecular formula C11H14N2O B1196582 1H-Indol-5-ol, 3-(2-amino-1-methylethyl)- CAS No. 22965-81-7

1H-Indol-5-ol, 3-(2-amino-1-methylethyl)-

Cat. No. B1196582
CAS RN: 22965-81-7
M. Wt: 190.24 g/mol
InChI Key: RPGDCRNUJYFGLT-UHFFFAOYSA-N
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Description

1H-Indol-5-ol, 3-(2-amino-1-methylethyl)-, also known as 1H-Indol-5-ol, 3-(2-amino-1-methylethyl)-, is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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properties

CAS RN

22965-81-7

Product Name

1H-Indol-5-ol, 3-(2-amino-1-methylethyl)-

Molecular Formula

C11H14N2O

Molecular Weight

190.24 g/mol

IUPAC Name

3-(1-aminopropan-2-yl)-1H-indol-5-ol

InChI

InChI=1S/C11H14N2O/c1-7(5-12)10-6-13-11-3-2-8(14)4-9(10)11/h2-4,6-7,13-14H,5,12H2,1H3

InChI Key

RPGDCRNUJYFGLT-UHFFFAOYSA-N

SMILES

CC(CN)C1=CNC2=C1C=C(C=C2)O

Canonical SMILES

CC(CN)C1=CNC2=C1C=C(C=C2)O

synonyms

alpha-methyl-5-HT
alpha-methyl-5-HT maleate
alpha-methyl-5-hydroxytryptamine
alpha-methylserotonin
alpha-methylserotonin, (Z)-2-butenedioate

Origin of Product

United States

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